Cas no 1805041-60-4 (3-(Difluoromethyl)-6-methylpyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-6-methylpyridine-2-acetic acid
• CAS No: 1805041-60-4
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4846578
• Update Time: 2023-08-19

3-(Difluoromethyl)-6-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methylpyridine-2-acetic acid

• Inchi： 1S/C9H9F2NO2/c1-5-2-3-6(9(10)11)7(12-5)4-8(13)14/h2-3,9H,4H2,1H3,(H,13,14)
• InChI Key： GDBGCKMLKXSPGN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C)N=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2